Cas no 70290-37-8 (2-(4-(methylthio)phenyl)acetic acid)

2-(4-(Methylthio)phenyl)acetic acid is a sulfur-containing aromatic carboxylic acid with the molecular formula C₉H₁₀O₂S. This compound features a methylthio (–SCH₃) substituent at the para position of the phenyl ring, contributing to its unique reactivity and applications in organic synthesis. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its bifunctional nature, combining both carboxylic acid and thioether moieties. The methylthio group enhances its utility in cross-coupling reactions and as a precursor for further functionalization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a valuable building block in research and industrial applications.
2-(4-(methylthio)phenyl)acetic acid structure
70290-37-8 structure
Product Name:2-(4-(methylthio)phenyl)acetic acid
CAS No:70290-37-8
MF:C10H12O2S
MW:196.266081809998
MDL:MFCD22418977
CID:840272
PubChem ID:12067662
Update Time:2025-06-08

2-(4-(methylthio)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(methylthio)phenyl)acetic acid
    • methyl 2-(4-(methylthio)phenyl)acetate
    • (4-methylsulfanyl-phenyl)-acetic acid methyl ester
    • (4-methylsulfanyl-phenyl) -acetic acid methyl ester
    • 70290-37-8
    • SCHEMBL1551331
    • (4-methylthiophenyl)-acetic acid methyl ester
    • FT-0730075
    • (4-Methylsulfanylphenyl)acetic acid methyl ester
    • methyl 2-(4-methylsulfanylphenyl)acetate
    • HGGUOMMWTVBBBH-UHFFFAOYSA-N
    • MDL： MFCD22418977
    • Inchi： 1S/C10H12O2S/c1-12-10(11)7-8-3-5-9(13-2)6-4-8/h3-6H,7H2,1-2H3
    • InChI Key： HGGUOMMWTVBBBH-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

  • Exact Mass: 196.05580079g/mol
  • Monoisotopic Mass: 196.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.6Ų

2-(4-(methylthio)phenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB433776-1 g
(4-Methylsulfanylphenyl)acetic acid methyl ester
 70290-37-8
1g
 €566.50 2022-06-02
abcr
AB433776-1g
(4-Methylsulfanylphenyl)acetic acid methyl ester; .
 70290-37-8
1g
 €1555.10 2025-04-17
A2B Chem LLC
AH38818-1g
2-(4-(Methylthio)phenyl)acetic acid
 70290-37-8 97%
1g
 $1205.00 2024-04-19
A2B Chem LLC
AH38818-5g
2-(4-(Methylthio)phenyl)acetic acid
 70290-37-8 97%
5g
 $2831.00 2024-04-19

2-(4-(methylthio)phenyl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:70290-37-8)2-(4-(methylthio)phenyl)acetic acid
Order Number:A1196199
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:30
Price ($):961.0
Email:sales@amadischem.com

2-(4-(methylthio)phenyl)acetic acid Related Literature

Related Categories

70290-37-8 (2-(4-(methylthio)phenyl)acetic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:70290-37-8)2-(4-(methylthio)phenyl)acetic acid
A1196199
Purity:99%
Quantity:1g
Price ($):961.0
Email